Cas no 2171225-35-5 (6-fluoro-3-(2S)-1-methylpyrrolidine-2-carbonyl-1H-indole)

• Product Name: 6-fluoro-3-(2S)-1-methylpyrrolidine-2-carbonyl-1H-indole
• CAS No: 2171225-35-5
• MF: C₁₄H₁₅FN₂O
• MW: 246.280106782913
• CID: 5793583
• PubChem ID: 165745761
• Update Time: 2025-06-07

6-fluoro-3-(2S)-1-methylpyrrolidine-2-carbonyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• EN300-1450531
• 6-fluoro-3-[(2S)-1-methylpyrrolidine-2-carbonyl]-1H-indole
• 2171225-35-5
• 6-fluoro-3-(2S)-1-methylpyrrolidine-2-carbonyl-1H-indole

• Inchi： 1S/C14H15FN2O/c1-17-6-2-3-13(17)14(18)11-8-16-12-7-9(15)4-5-10(11)12/h4-5,7-8,13,16H,2-3,6H2,1H3/t13-/m0/s1
• InChI Key： NQFNKHYURFYMNB-ZDUSSCGKSA-N
• SMILES： FC1C=CC2=C(C=1)NC=C2C([C@@H]1CCCN1C)=O

Computed Properties

• Exact Mass: 246.11684127g/mol
• Monoisotopic Mass: 246.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.1Ų

Additional information on 6-fluoro-3-(2S)-1-methylpyrrolidine-2-carbonyl-1H-indole

Introduction to 6-Fluoro-3-(2S)-1-Methylpyrrolidine-2-Carbonyl-1H-Indole (CAS No. 2171225-35-5)

6-Fluoro-3-(2S)-1-methylpyrrolidine-2-carbonyl-1H-indole (CAS No. 2171225-35-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 6-fluoro-3-(2S)-1-methylpyrrolidine-2-carbonyl-1H-indole is C₁₇H₁₈FN₃O, with a molecular weight of approximately 303.34 g/mol. The compound features a fluoro-substituted indole core and a chiral 1-methylpyrrolidine moiety, which are key structural elements contributing to its unique chemical and biological properties. The presence of the fluoro group enhances the lipophilicity and metabolic stability of the molecule, while the chiral pyrrolidine ring imparts enantioselective activity.

The physical properties of 6-fluoro-3-(2S)-1-methylpyrrolidine-2-carbonyl-1H-indole include a melting point of around 145°C and a solubility profile that allows for good dissolution in organic solvents such as dimethyl sulfoxide (DMSO) and methanol. These properties make it suitable for various experimental conditions in both in vitro and in vivo studies.

Synthesis Methods

The synthesis of 6-fluoro-3-(2S)-1-methylpyrrolidine-2-carbonyl-1H-indole involves a multi-step process that combines advanced organic chemistry techniques. One common synthetic route begins with the preparation of the fluoro-substituted indole core, followed by the introduction of the chiral pyrrolidine moiety through a selective carbonylation reaction. Key steps include:

• Nucleophilic Aromatic Substitution: The fluoro-substituted indole core is synthesized via nucleophilic aromatic substitution reactions using appropriate fluorinating agents.
• Pyrrolidine Ring Formation: The chiral 1-methylpyrrolidine ring is formed through asymmetric catalysis or chiral auxiliary methods, ensuring high enantiomeric purity.
• Coupling Reaction: The final coupling step involves the reaction between the indole core and the pyrrolidine carbonyl moiety, typically mediated by coupling reagents such as HATU or EDC·HCl.

Biological Activities

6-Fluoro-3-(2S)-1-methylpyrrolidine-2-carbonyl-1H-indole has been extensively studied for its biological activities, particularly in the context of neurodegenerative diseases and cancer. Recent research has highlighted its potential as a potent inhibitor of specific protein-protein interactions (PPIs) involved in these conditions.

• Neuroprotective Effects: Studies have shown that this compound can protect neurons from oxidative stress and apoptosis, making it a promising candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
• Cancer Therapy: In cancer research, 6-fluoro-3-(2S)-1-methylpyrrolidine-2-carbonyl-1H-indole has demonstrated antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. Its ability to inhibit key signaling pathways involved in tumor growth and metastasis has been attributed to its unique structural features.
• Inflammation Modulation: strong>: The compound also exhibits anti-inflammatory properties by modulating cytokine production and reducing inflammation in both in vitro and in vivo models. This makes it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results of 6-fluoro-3-(2S)-1-methylpyrrolidine-2-carbonyl-1H-indole have led to its advancement into early-stage clinical trials. These trials aim to evaluate the safety, tolerability, and efficacy of the compound in human subjects. Preliminary data from phase I trials have shown favorable pharmacokinetic profiles and minimal adverse effects, paving the way for further clinical development.

Ongoing research is focused on optimizing the formulation and delivery methods of this compound to enhance its therapeutic potential. Additionally, efforts are being made to identify biomarkers that can predict patient response to treatment, thereby facilitating personalized medicine approaches.

Conclusion strong>

In conclusion, 6-fluoro-3-(2S)-1-methylpyrrolidine-2-carbonyl-1H-indole strong> (CAS No. 2171225-35-5) represents a promising candidate in the development of novel therapeutics for various diseases. Its unique chemical structure confers multiple biological activities, making it an attractive target for further research and clinical application. As ongoing studies continue to unravel its full potential, this compound holds significant promise for improving patient outcomes in neurodegenerative diseases, cancer, and inflammatory conditions. p > article > response >